molecular formula C11H11Cl2NO B7533945 N-cyclopropyl-2-(2,4-dichlorophenyl)acetamide

N-cyclopropyl-2-(2,4-dichlorophenyl)acetamide

Cat. No. B7533945
M. Wt: 244.11 g/mol
InChI Key: MICAOVQSXLZOFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-cyclopropyl-2-(2,4-dichlorophenyl)acetamide, commonly known as DCPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of herbicides and is primarily used to control weeds in agricultural fields. DCPA is a white crystalline solid that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of DCPA involves the inhibition of an enzyme called acetolactate synthase (ALS) in plants. ALS is responsible for the biosynthesis of branched-chain amino acids, which are essential for plant growth and development. By inhibiting ALS, DCPA disrupts the biosynthesis of these amino acids, leading to the death of the plant.
Biochemical and Physiological Effects:
DCPA has been shown to have a range of biochemical and physiological effects on plants. It inhibits the biosynthesis of branched-chain amino acids, leading to the accumulation of toxic intermediates that affect plant metabolism. DCPA also affects the activity of various enzymes involved in plant growth and development, leading to stunted growth and reduced yield.

Advantages and Limitations for Lab Experiments

DCPA has several advantages for use in lab experiments. It is a potent herbicide that can be used at low concentrations, making it cost-effective. It is also stable and has a long shelf life, making it easy to store and transport. However, DCPA has some limitations, including its toxicity to humans and animals. Care must be taken when handling DCPA, and it should only be used in a well-ventilated area with appropriate protective gear.

Future Directions

There are several future directions for research on DCPA. One area of interest is the development of new herbicides that are more effective and less toxic than DCPA. Another area of research is the study of the long-term effects of DCPA on soil microorganisms and the environment. Finally, the use of DCPA in combination with other herbicides to develop new weed control strategies is an area of active research.
Conclusion:
In conclusion, DCPA is a potent herbicide that has been widely used in scientific research to study the effects of herbicides on plant growth and development. Its mechanism of action involves the inhibition of ALS in plants, leading to the death of the plant. DCPA has several advantages and limitations for use in lab experiments, and there are several future directions for research on this compound. Overall, DCPA is an important tool for studying the effects of herbicides on plants and the environment.

Synthesis Methods

DCPA can be synthesized through a multistep process involving the reaction of cyclopropylamine and 2,4-dichlorophenylacetic acid. The reaction takes place in the presence of a catalyst and solvent, and the resulting product is purified through recrystallization. The purity of the final product is crucial for its use in scientific research.

Scientific Research Applications

DCPA has been extensively used in scientific research as a tool to study the effects of herbicides on plant growth and development. It has been shown to inhibit the growth of various weeds and crops, and its effectiveness has been compared to other commonly used herbicides. DCPA has also been used to study the effects of herbicides on soil microorganisms and the environment.

properties

IUPAC Name

N-cyclopropyl-2-(2,4-dichlorophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11Cl2NO/c12-8-2-1-7(10(13)6-8)5-11(15)14-9-3-4-9/h1-2,6,9H,3-5H2,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MICAOVQSXLZOFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)CC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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